Cas no 952566-05-1 (7-methylimidazo[1,2-a]pyridine-6-carbonitrile)

• Product Name: 7-methylimidazo[1,2-a]pyridine-6-carbonitrile
• CAS No: 952566-05-1
• MF: C₉H₇N₃
• MW: 157.171981096268
• CID: 5229642
• Update Time: 2026-03-07

7-methylimidazo[1,2-a]pyridine-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

• IMidazo[1,2-a]pyridine-6-carbonitrile, 7-Methyl-
• 7-Methyl-imidazo[1,2-a]pyridine-6-carbonitrile
• 7-methylimidazo[1,2-a]pyridine-6-carbonitrile

• Inchi： 1S/C9H7N3/c1-7-4-9-11-2-3-12(9)6-8(7)5-10/h2-4,6H,1H3
• InChI Key： BCXBATDNDNMSCS-UHFFFAOYSA-N
• SMILES： C12=NC=CN1C=C(C#N)C(C)=C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 7-methylimidazo[1,2-a]pyridine-6-carbonitrile

7-methylimidazo[1,2-a]pyridine-6-carbonitrile and Its Significance in Modern Chemical Biology

7-methylimidazo[1,2-a]pyridine-6-carbonitrile, a compound with the CAS number 952566-05-1, represents a fascinating molecule in the realm of chemical biology. This heterocyclic compound, characterized by its fused imidazole and pyridine rings, has garnered significant attention due to its unique structural and pharmacological properties. The presence of a methyl group at the 7-position and a nitrile group at the 6-position imparts distinct reactivity and functionality, making it a valuable scaffold for medicinal chemistry investigations.

The chemical structure of 7-methylimidazo[1,2-a]pyridine-6-carbonitrile is not only intriguing but also highly versatile. The imidazole ring, known for its nitrogen-rich environment, can engage in various hydrogen bonding interactions, while the pyridine moiety offers additional sites for functionalization. These features have made this compound a promising candidate for the development of novel therapeutic agents. Recent studies have highlighted its potential in modulating biological pathways associated with inflammation, cancer, and neurodegenerative diseases.

In the context of contemporary research, 7-methylimidazo[1,2-a]pyridine-6-carbonitrile has been extensively explored for its anti-inflammatory properties. Studies have demonstrated that derivatives of this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 by modulating key signaling pathways like NF-κB. The nitrile group in particular has been identified as a critical pharmacophore, contributing to the compound's ability to interact with biological targets effectively.

The pharmacokinetic profile of 7-methylimidazo[1,2-a]pyridine-6-carbonitrile is another area of intense interest. Preliminary in vitro and in vivo studies suggest that this compound exhibits favorable solubility and bioavailability, which are essential characteristics for any potential drug candidate. Additionally, its metabolic stability has been assessed through various analytical techniques, revealing a promising half-life that could support repeated dosing regimens.

One of the most compelling aspects of 7-methylimidazo[1,2-a]pyridine-6-carbonitrile is its role as a building block for more complex molecules. Medicinal chemists have leveraged its scaffold to design libraries of derivatives with enhanced potency and selectivity. For instance, incorporating additional substituents at strategic positions on the imidazole and pyridine rings has led to compounds with improved binding affinity to specific biological targets. These efforts have resulted in several novel entities that are currently undergoing further preclinical evaluation.

The synthesis of 7-methylimidazo[1,2-a]pyridine-6-carbonitrile presents an interesting challenge due to its complex heterocyclic framework. Researchers have developed multi-step synthetic routes that involve cyclization reactions followed by functional group transformations. Advances in catalytic methods have further refined these processes, enabling higher yields and purities. The availability of efficient synthetic protocols is crucial for facilitating further structural optimization and application in drug discovery programs.

The computational modeling of 7-methylimidazo[1,2-a]pyridine-6-carbonitrile has provided valuable insights into its interactions with biological targets. Molecular docking studies have identified key binding pockets on proteins relevant to various diseases, guiding the design of more effective derivatives. Additionally, quantum mechanical calculations have been employed to understand the electronic properties of the molecule, which are essential for predicting its reactivity and pharmacological effects.

In conclusion, 7-methylimidazo[1,2-a]pyridine-6-carbonitrile, with its CAS number 952566-05-1, stands out as a significant compound in chemical biology. Its unique structural features and versatile reactivity make it an attractive scaffold for medicinal chemistry investigations. The growing body of research on this molecule underscores its potential as a lead compound for the development of novel therapeutics targeting various diseases. As our understanding of its biological properties continues to expand, so too will the applications of this remarkable heterocyclic compound.